Cas no 70034-78-5 (1H-BENZ[DE]ISOQUINOLINE-1,3(2H)-DIONE, 2-(4-AMINOBUTYL)-)

• Product Name: 1H-BENZ[DE]ISOQUINOLINE-1,3(2H)-DIONE, 2-(4-AMINOBUTYL)-
• CAS No: 70034-78-5
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 3215390
• PubChem ID: 11623143
• Update Time: 2025-04-21

1H-BENZ[DE]ISOQUINOLINE-1,3(2H)-DIONE, 2-(4-AMINOBUTYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-BENZ[DE]ISOQUINOLINE-1,3(2H)-DIONE, 2-(4-AMINOBUTYL)-
• 2-(4-aminobutyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione
• CHEMBL2385925
• SCHEMBL5094701
• OCUPYAUUJSPFJM-UHFFFAOYSA-N
• BDBM50491608
• 4-(1,3-dioxo-1H,3H-benzo[de]isoquinolin-2-yl)-butylamine
• 70034-78-5
• AKOS000279823
• SCHEMBL5094704

• Inchi： 1S/C16H16N2O2/c17-9-1-2-10-18-15(19)12-7-3-5-11-6-4-8-13(14(11)12)16(18)20/h3-8H,1-2,9-10,17H2
• InChI Key： OCUPYAUUJSPFJM-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CC3=CC=CC(C(N1CCCCN)=O)=C23

Computed Properties

• Exact Mass: 268.121177757Da
• Monoisotopic Mass: 268.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.4Ų